Cas no 28824-81-9 (2-(4H-1,2,4-triazol-3-yl)acetonitrile)

• Product Name: 2-(4H-1,2,4-triazol-3-yl)acetonitrile
• CAS No: 28824-81-9
• MF: C₄H₄N₄
• MW: 108.101359367371
• MDL: MFCD03990512
• CID: 2619160
• PubChem ID: 1382059
• Update Time: 2025-04-21

2-(4H-1,2,4-triazol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4H-1,2,4-triazol-3-yl)acetonitrile
• (4H-[1,2,4]Triazol-3-yl)acetonitrile
• 982-271-3
• MFCD03990512
• MOTRJRQYFMTRNY-UHFFFAOYSA-N
• SCHEMBL21293466
• 3-(cyanomethyl)-1,2,4-triazole
• AKOS006343772
• AC-907/25004289
• (4H-1,2,4-Triazol-3-yl)acetonitrile
• EN300-342017
• 3-(Cyanomethyl)-4H-1,2,4-triazole
• 3-cyanomethyl-s-triazole
• Z1201622614
• CS-0246724
• 2-(1H-1,2,4-triazol-5-yl)acetonitrile
• 28824-81-9

• MDL： MFCD03990512
• Inchi： 1S/C4H4N4/c5-2-1-4-6-3-7-8-4/h3H,1H2,(H,6,7,8)
• InChI Key： MOTRJRQYFMTRNY-UHFFFAOYSA-N
• SMILES： N1C(CC#N)=NC=N1

Computed Properties

• Exact Mass: 108.043596145Da
• Monoisotopic Mass: 108.043596145Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 65.4Ų